3-[[1-(6-Cyclopropylpyrimidin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one

• IUPAC Name: 3-[[1-(6-cyclopropylpyrimidin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C21H23N5O/c27-21-17-3-1-2-4-18(17)24-14-26(21)12-15-7-9-25(10-8-15)20-11-19(16-5-6-16)22-13-23-20/h1-4,11,13-16H,5-10,12H2
• InChI Key: UXPWQHKZNVJVQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CCC(CC3)CN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

The compound “3-[[1-(6-Cyclopropylpyrimidin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one” is a chemical with the molecular formula C22H36N6O. It has an average mass of 400.561 Da and a monoisotopic mass of 400.295074 Da.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a quinazolin-4-one core attached to a piperidin-4-yl group and a cyclopropylpyrimidin-4-yl group. The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it could interact with biological targets in a manner similar to other quinazolin-4-one derivatives.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future directions for research on this compound are not specified in the available resources. Given its complex structure and potential biological activity, it could be of interest in the fields of medicinal chemistry and drug discovery.